2-(2-methoxyphenyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-[oxan-4-yl(pyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C20H24N2O3/c1-24-18-7-3-2-5-16(18)13-19(23)22-20(15-8-11-25-12-9-15)17-6-4-10-21-14-17/h2-7,10,14-15,20H,8-9,11-13H2,1H3,(H,22,23)
• InChI Key: YBFAKOGOOMTNCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NC(C2CCOCC2)C3=CN=CC=C3
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

2-(2-methoxyphenyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acetamide is a chemical compound that has been synthesized for its potential use in scientific research. The compound is also known by its chemical name, MPPTA.

Scientific Research Applications

Synthesis and Biological Activity

Research on compounds structurally related to 2-(2-methoxyphenyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acetamide focuses on their synthesis and evaluation for potential biological activities. For example, a study by Al-Sanea et al. (2020) involved the synthesis of acetamide derivatives with different aryloxy groups attached to the C2 of the pyrimidine ring. These compounds were tested for anticancer activity against 60 cancer cell lines, with one compound showing significant cancer cell growth inhibition against eight cancer cell lines, highlighting the potential for such compounds in anticancer research (Al-Sanea et al., 2020).

Heterocyclic Compound Synthesis

Another avenue of research involves the use of related compounds in the synthesis of heterocyclic structures. For instance, Mahata et al. (2003) demonstrated the utility of 1-bis(methoxy)-4-bis(methylthio)-3-buten-2-one as a three-carbon synthon for the regiospecific synthesis of five and six-membered heterocycles, including pyrazole, isoxazole, and pyridines, which are valuable in various chemical and pharmaceutical applications (Mahata et al., 2003).

Coordination Complexes and Antioxidant Activity

Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions. These complexes were characterized and analyzed for their antioxidant activity, demonstrating significant potential in this area. The study emphasizes the importance of hydrogen bonding in the self-assembly process of these complexes (Chkirate et al., 2019).

Insecticidal Activity

Research by Bakhite et al. (2014) on pyridine derivatives, including structures similar to the compound of interest, showed that some of these derivatives possess strong insecticidal activities. This suggests potential applications in agriculture for pest control, highlighting the diverse utility of such compounds (Bakhite et al., 2014).